Cas no 743380-66-7 ((1,7,7-trimethylnorbornan-2-yl)hydrazine)

• Product Name: (1,7,7-trimethylnorbornan-2-yl)hydrazine
• CAS No: 743380-66-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 1011825
• PubChem ID: 212641
• Update Time: 2025-11-02

(1,7,7-trimethylnorbornan-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (1,7,7-trimethylbicyclo[2,2,1]heptan-2-yl)hydrazine
• (1,7,7-trimethylnorbornan-2-yl)hydrazine
• CS-0286925
• {1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}hydrazine
• 743380-66-7
• EN300-191585
• (1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl)hydrazine
• AKOS000154909
• AKOS026743745

• Inchi： 1S/C10H20N2/c1-9(2)7-4-5-10(9,3)8(6-7)12-11/h7-8,12H,4-6,11H2,1-3H3
• InChI Key： MSFJUXXAQDRETA-UHFFFAOYSA-N
• SMILES： N(C1CC2CCC1(C)C2(C)C)N

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on (1,7,7-trimethylnorbornan-2-yl)hydrazine

Comprehensive Guide to (1,7,7-Trimethylnorbornan-2-yl)hydrazine (CAS No. 743380-66-7): Properties, Applications, and Market Insights

(1,7,7-Trimethylnorbornan-2-yl)hydrazine (CAS No. 743380-66-7) is a specialized organic compound with a unique norbornane-based structure. This compound belongs to the class of hydrazine derivatives and has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. The trimethylnorbornane backbone imparts distinctive steric and electronic properties, making it a valuable building block for synthetic chemists.

The molecular structure of (1,7,7-trimethylnorbornan-2-yl)hydrazine features a rigid bicyclic framework with three methyl groups at positions 1,7,7, and a hydrazine functional group at position 2. This configuration creates interesting steric effects that influence its reactivity and interaction with other molecules. Researchers have noted that the norbornane hydrazine derivative exhibits enhanced stability compared to simpler hydrazine compounds, making it particularly useful in applications requiring prolonged shelf life or controlled reactivity.

In pharmaceutical research, CAS 743380-66-7 has emerged as a promising intermediate for the synthesis of novel drug candidates. Its structural features make it suitable for creating chiral compounds with potential biological activity. Recent studies have explored its use in developing central nervous system (CNS) targeting molecules, aligning with current industry trends toward neurological disorder treatments. The compound's ability to serve as a hydrogen bond donor and acceptor enhances its molecular recognition properties, a hot topic in modern drug design.

The agrochemical sector has shown growing interest in (1,7,7-trimethylnorbornan-2-yl)hydrazine as a precursor for plant growth regulators and eco-friendly pesticides. With increasing global focus on green chemistry solutions and sustainable agriculture, this compound's potential to contribute to low-environmental-impact formulations has become particularly relevant. Its structural rigidity may help reduce unwanted metabolic breakdown in plants, addressing a common challenge in crop protection product development.

Material science applications of 743380-66-7 include its use as a building block for advanced polymers and specialty coatings. The compound's norbornane core can impart desirable mechanical properties to polymeric materials, such as increased thermal stability and reduced crystallinity. These characteristics align with current market demands for high-performance materials in electronics, automotive, and aerospace industries.

From a synthetic chemistry perspective, (1,7,7-trimethylnorbornan-2-yl)hydrazine offers several advantages. The compound's sterically hindered structure can lead to improved selectivity in chemical transformations, a crucial factor in modern asymmetric synthesis methodologies. Recent publications have highlighted its potential in catalysis applications, particularly in reactions requiring precise control over stereochemistry.

The global market for norbornane derivatives like 743380-66-7 has shown steady growth, driven by increasing R&D investments in specialty chemicals. Market analysts note particular demand from the pharmaceutical intermediates sector, where the search for novel molecular scaffolds continues to intensify. Current pricing trends reflect the compound's status as a high-value specialty chemical, with purity grades above 98% commanding premium prices.

Quality control and analytical characterization of (1,7,7-trimethylnorbornan-2-yl)hydrazine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical requirement for research and industrial applications. The compound's stability profile allows for standard storage conditions (typically 2-8°C under inert atmosphere), though proper handling protocols should always be followed.

Future research directions for CAS 743380-66-7 may explore its potential in bioconjugation chemistry and drug delivery systems, two rapidly evolving fields in biomedical research. The compound's unique structural features could make it valuable for developing targeted therapeutics, particularly in oncology and neurodegenerative disease research. Additionally, its application in metal-organic frameworks (MOFs) represents another promising avenue for investigation.

For researchers and industry professionals seeking information about (1,7,7-trimethylnorbornan-2-yl)hydrazine, key considerations include supplier reliability, technical specifications, and regulatory compliance. The compound is typically available through specialty chemical suppliers with capabilities in custom synthesis and scale-up. Documentation should include comprehensive safety data sheets (SDS) and analytical certificates to ensure proper material characterization.

Environmental and safety assessments of 743380-66-7 indicate that standard laboratory precautions are sufficient for handling this material. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used. Disposal should follow institutional guidelines for organic chemical waste, with particular attention to local regulations.

The scientific literature contains numerous references to norbornane hydrazine derivatives, though specific studies on (1,7,7-trimethylnorbornan-2-yl)hydrazine remain limited. This presents opportunities for original research contributions, particularly in exploring its structure-activity relationships and potential applications. Recent patent activity suggests growing intellectual property interest in this chemical space.

In conclusion, (1,7,7-trimethylnorbornan-2-yl)hydrazine (CAS No. 743380-66-7) represents a versatile and promising compound with diverse applications across multiple scientific disciplines. Its unique structural features, combined with current industry trends toward specialty intermediates and functional materials, position it as a compound of significant interest for future research and development efforts.